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For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrakis(hydroxymethyl)phosphonium sulfate (THPS) is a broad-spectrum biocide utilized

across various industries, including oil and gas, water treatment, and as a flame retardant for

textiles.[1] Its efficacy against bacteria, algae, and fungi is well-documented.[2] Given its

widespread application, a thorough understanding of its environmental fate and degradation is

critical for assessing its ecological impact and ensuring its safe use. This guide provides a

comprehensive overview of the environmental behavior of THPS, its degradation pathways,

and the methodologies used to study these processes.

Chemical Identity and Physicochemical Properties
THPS is a quaternary phosphonium salt.[1] In aqueous solutions, THPS dissociates, and an

equilibrium is established with its component ions and tris(hydroxymethyl)phosphine (THP).[3]

[4]

Table 1: Physicochemical Properties of THPS
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Property Value Reference

CAS RN 55566-30-8 [5]

Molecular Formula C₈H₂₄O₁₂P₂S

Molecular Weight 406.28 g/mol [5]

Water Solubility 37,700 g/L @ 21°C [5]

Vapor Pressure Negligible [5]

Log K_ow (Partition

Coefficient)
-9.8 (calculated) [5]

Environmental Fate
The environmental fate of THPS is characterized by its rapid degradation and low potential for

bioaccumulation.[2][6]

Persistence and Bioaccumulation: THPS is not considered persistent in the environment. Its

low octanol-water partition coefficient (Log K_ow_ = -9.8) indicates a very low potential for

bioaccumulation.[5]

Soil Mobility: With a low to moderate potential for adsorption to soil and sediment, THPS is

expected to be mobile to moderately mobile in soil.[5]

Volatilization: Volatilization from water or soil surfaces is not an important environmental fate

process due to its negligible vapor pressure and low Henry's Law constant.[5]

Degradation Pathways
THPS undergoes degradation through both abiotic and biotic pathways. The primary

degradation products are tris(hydroxymethyl)phosphine oxide (THPO) and

bis(hydroxymethyl)phosphonic acid (BMPA), which are considered less toxic than the parent

compound.[2][5][7]

Abiotic Degradation
Abiotic degradation of THPS is driven by hydrolysis, oxidation, and photolysis.[6][8]
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Hydrolysis: Hydrolysis is a significant degradation pathway for THPS, and its rate is highly

dependent on pH.[5] The molecule is more stable in acidic conditions and degrades more

rapidly in neutral to alkaline environments.[9]

Oxidation: THPS is a reducing agent and can be oxidized by substances in the environment,

leading to the formation of THPO.[1]

Photodegradation: Exposure to UV light can also contribute to the degradation of THPS,

converting it to THPO.[7]

Biotic Degradation
THPS is inherently biodegradable, meaning it can be broken down by microorganisms.[5]

Several studies have demonstrated its degradation in both aerobic and anaerobic conditions.[5]

Aerobic Degradation: In the presence of oxygen, microorganisms can metabolize THPS.

Studies have shown that a significant portion of radiolabeled THPS is converted to carbon

dioxide (CO₂) within a short period.[5] Under aerobic conditions, the degradation of the

active component, THP+, is thought to produce THPO and formaldehyde.[3]

Anaerobic Degradation: Under anaerobic conditions, THPS also undergoes biodegradation,

with the formation of THPO and BMPA.[5] In these conditions, the degradation of THP+ may

lead to the formation of methanol.[3]

Degradation Pathway Diagrams
The following diagrams illustrate the key degradation pathways of THPS.
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Figure 1: Dissociation of THPS in aqueous solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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